N-{3-[(4-acetylphenyl)amino]-3-oxopropyl}-3-methoxybenzamide

• IUPAC Name: N-[3-(4-acetylanilino)-3-oxopropyl]-3-methoxybenzamide
• InChI: InChI=1S/C19H20N2O4/c1-13(22)14-6-8-16(9-7-14)21-18(23)10-11-20-19(24)15-4-3-5-17(12-15)25-2/h3-9,12H,10-11H2,1-2H3,(H,20,24)(H,21,23)
• InChI Key: XQNQJTKOMMTFSG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CCNC(=O)C2=CC(=CC=C2)OC
• Molecular Formula: C19H20N2O4
• Molecular Weight: 340.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-{3-[(4-acetylphenyl)amino]-3-oxopropyl}-3-methoxybenzamide typically involves acylation reactions. For instance, a related compound was prepared by the acylation reaction of 3-aminophenol and 4-metoxybenzoylchloride in THF, characterized by ¹H NMR, ¹³C NMR, and elemental analysis (Karabulut et al., 2014). Such methods highlight the pivotal steps in synthesizing benzamide derivatives, focusing on the selection of suitable reactants and conditions to achieve the desired product.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often elucidated using single crystal X-ray diffraction and DFT calculations. For a related compound, the crystal structure determination and optimization of its molecular geometry were performed, showing the significance of intermolecular interactions like dimerization and crystal packing on the molecular geometry, particularly affecting dihedral angles and the rotational conformation of aromatic rings (Karabulut et al., 2014).

Chemical Reactions and Properties

Chemical reactions involving benzamide derivatives can lead to various products, depending on the reactants and conditions used. For example, the reaction of N-phenylbenzamidine with O-acetylbenzeneoximoyl chloride in methanol solution produced unexpected products, showcasing the complex reactivity of benzamide compounds under different chemical conditions (Szczepankiewicz et al., 2004).

Physical Properties Analysis

Physical properties such as crystal structure, polymorphism, and molecular conformation play a crucial role in understanding the behavior of benzamide derivatives. The crystal structure analysis of N-(p-methoxyphenyl-3-propyl)-p-bromobenzamide revealed two crystalline polymorphs, both belonging to the monoclinic system, illustrating the variability in physical properties that can be observed within this class of compounds (Yasuoka et al., 1969).

Chemical Properties Analysis

The chemical properties of N-{3-[(4-acetylphenyl)amino]-3-oxopropyl}-3-methoxybenzamide and related compounds can be studied through various analytical techniques. For example, FT-IR, NBO analysis, and HOMO and LUMO analysis provide insights into the compound's stability, charge distribution, and potential reactivity (Raju et al., 2015).